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Compound of Interest

Compound Name: 2-(Propylthio)ethanol
CAS No.: 22812-90-4
Cat. No.: B1582644
Get Quote
. J

Executive Summary & Technical Profile

2-(Propylthio)ethanol (CAS: 22812-90-4), also known as 2-(n-propylthio)ethanol or propyl
hydroxyethyl sulfide, is a bifunctional organic intermediate characterized by a primary hydroxyl
group and a sulfide thioether linkage. Its utility stems from its ability to serve as a flexible
"sulfur-linker" in the synthesis of agrochemicals, pharmaceuticals, and functional materials.

Unlike its ethyl analog (2-ethylthioethanol, used in Demeton synthesis), the propyl variant offers
unique lipophilicity and steric properties, making it a critical tool for Structure-Activity
Relationship (SAR) studies in drug discovery and the development of selective herbicides.

Physical & Chemical Properties Table
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Property Specification
CAS Number 22812-90-4
IUPAC Name 2-propylsulfanyl-ethanol

Molecular Formula

Molecular Weight 120.21 g/mol
Boiling Point ~228 °C (Predicted)
Density ~0.98 g/mL

N Soluble in organic solvents (DCM, Ethanol,
Solubility ] ]
Toluene); slightly soluble in water.

Functional Groups Primary Alcohol (-OH), Thioether (-S-)

Core Application: Synthesis of Endothall-Derivative
Herbicides[1]

The most documented industrial application of 2-(propylthio)ethanol is in the synthesis of
selective herbicides and harvest aids derived from 3,6-endoxohexahydrophthalic acid
(Endothall). The introduction of the propylthioethyl chain enhances the lipophilicity and soil
stability of the herbicide compared to the parent acid.

Mechanism of Action

The reaction involves the nucleophilic ring-opening of 3,6-endoxohexahydrophthalic anhydride
by the hydroxyl group of 2-(propylthio)ethanol. This forms a mono-ester, which retains the
carboxylic acid functionality necessary for salt formation (e.g., sodium or amine salts) to
improve water solubility for field application.

Experimental Protocol: Mono-Ester Synthesis
Objective: Synthesis of Mono(2-(propylthio)ethyl) 3,6-endoxohexahydrophthalate.

Reagents:
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3,6-Endoxohexahydrophthalic anhydride (1.0 eq)

2-(Propylthio)ethanol (1.05 eq)

Solvent: Toluene (anhydrous)

Catalyst: None required (thermal activation) or mild acid catalyst.

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and
temperature probe. Purge with nitrogen.

» Dissolution: Charge the flask with 3,6-endoxohexahydrophthalic anhydride dissolved in
toluene (0.5 M concentration).

« Addition: Add 2-(propylthio)ethanol slowly to the stirring solution at room temperature.

o Reaction: Heat the mixture to reflux (~110°C) for 4—6 hours. Monitor consumption of
anhydride via TLC or HPLC.

o Workup: Cool the reaction mixture to room temperature. The product often crystallizes
directly from the toluene solution upon cooling.

« Purification: Filter the solid precipitate. Wash with cold toluene/hexane (1:1). Recrystallize
from ethanol/water if necessary.

o Salt Formation (Optional): To generate the water-soluble sodium salt, dissolve the mono-
ester in equimolar aqueous NaOH and lyophilize.

Validation:

e 1H NMR: Confirm the presence of the propyl chain (triplet at ~0.9 ppm) and the ester linkage
(triplet at ~4.2 ppm).

» Acid Value: Titration with KOH to verify the free carboxylic acid group.
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Secondary Application: Synthesis of 1-Chloro-2-
(propylthio)ethane

For medicinal chemistry, 2-(propylthio)ethanol serves as the immediate precursor to 1-chloro-
2-(propylthio)ethane. This chloride is a potent alkylating agent used to introduce the

motif into amines, phenols, or thiols.

Experimental Protocol: Chlorination

Objective: Conversion of the alcohol to the alkyl chloride.

Reagents:

2-(Propylthio)ethanol (1.0 eq)

Thiony! Chloride (

) (1.2 eq)

Solvent: Dichloromethane (DCM) or Chloroform

Catalyst: DMF (catalytic amount)

Methodology:

e Cooling: Dissolve 2-(propylthio)ethanol in dry DCM at 0°C.
» Addition: Add

dropwise over 30 minutes, maintaining temperature < 5°C.

o Reflux: Allow to warm to room temperature, then reflux for 2 hours to drive off

and

e Quench: Carefully quench with saturated
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solution.

o Extraction: Extract the organic layer, dry over

, and concentrate
o Note: Sulfur mustards are potential blister agents. While this propyl analog is less toxic
than the ethyl variant (Half-Mustard), handle with extreme caution in a fume hood.
Advanced Application: Sulfoxide/Sulfone
Modulation
In drug design, the thioether group is often oxidized to a sulfoxide (
) or sulfone (

) to modulate the polarity and metabolic stability of a drug candidate. 2-(Propylthio)ethanol
allows researchers to install the sulfide first, then oxidize it at a late stage.

o Sulfoxide (Chiral Potential): Using asymmetric oxidation (e.g., Sharpless or Kagan methods),
the sulfur center can become a chiral handle.

» Sulfone (High Polarity): Complete oxidation increases water solubility and reduces metabolic
susceptibility.

Visualizing the Chemical Pathways

The following diagram illustrates the divergent synthetic pathways starting from 2-
(Propylthio)ethanol.
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Figure 1: Synthetic divergence of 2-(Propylthio)ethanol into herbicides, alkylating agents, and
polarity modulators.

Safety & Handling Protocols

Hazard Identification:
o Skin/Eye Irritant: Causes serious eye irritation and skin sensitization.

o Stench: Like most low-molecular-weight organic sulfides, it possesses a disagreeable
garlic/skunk-like odor.

Handling Requirements:
» Engineering Controls: All operations must be performed in a functioning chemical fume hood.

» Decontamination: Glassware contaminated with thiols/sulfides should be soaked in a dilute
bleach (sodium hypochlorite) solution to oxidize the sulfur and neutralize the odor before
washing.

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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